Cas no 2060033-21-6 (1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro-)

• Product Name: 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro-
• CAS No: 2060033-21-6
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 5163683
• Update Time: 2025-05-19

1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro-

• Inchi： 1S/C8H11ClN4/c9-8-12-6-7(2-4-11)13(8)5-1-3-10/h6H,1-3,5,10H2
• InChI Key： VFPDUEQDTMKKLY-UHFFFAOYSA-N
• SMILES： C1(Cl)N(CCCN)C(CC#N)=CN=1

Additional information on 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro-

Introduction to 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro (CAS No. 2060033-21-6)

The compound 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro (CAS No. 2060033-21-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound, characterized by its imidazole core structure, has garnered considerable attention due to its versatile applications in drug discovery and synthetic chemistry. The presence of both chloro and aminopropyl substituents on the imidazole ring endows the molecule with unique reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro stands out as a promising candidate due to its structural features that facilitate various chemical transformations. The chloro group at the 2-position of the imidazole ring allows for nucleophilic substitution reactions, while the nitrile group at the 5-position serves as a versatile handle for further functionalization. Additionally, the 3-aminopropyl side chain introduces basicity and potential interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, imidazole derivatives have been extensively studied for their role in modulating enzyme activity related to inflammation, cancer, and infectious diseases. The specific substitution pattern of 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro suggests that it may interact with enzymes such as kinases or phosphodiesterases, which are pivotal in cellular signaling cascades.

Recent studies have highlighted the importance of imidazole-based scaffolds in drug design. A notable example is the development of antifungal agents that target fungal-specific enzymes like Cyp51A. The structural motif present in 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro shares similarities with known antifungal compounds, suggesting its potential utility in this therapeutic area. Furthermore, the nitrile group can be hydrolyzed to an amide or carboxylic acid under appropriate conditions, expanding its synthetic utility.

The synthesis of 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro involves multi-step organic transformations that showcase modern synthetic methodologies. The chlorination step at the 2-position can be achieved using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while the introduction of the aminopropyl group typically employs nucleophilic substitution reactions or reductive amination techniques. These synthetic routes highlight the compound's adaptability in medicinal chemistry workflows.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and catalysis. The imidazole ring is known for its ability to coordinate with transition metals, making it a valuable ligand in homogeneous catalysis. The presence of both electron-withdrawing (chloro and nitrile) and electron-donating (amino) groups allows for fine-tuning of electronic properties, which is crucial for designing efficient catalysts.

The growing interest in 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro is also driven by advancements in computational chemistry and drug discovery platforms. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess the binding affinity of this compound to various biological targets. Preliminary docking studies suggest that it may interact with proteins involved in metabolic pathways, offering a potential therapeutic intervention strategy.

From a regulatory perspective, 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro must comply with Good Manufacturing Practices (GMP) and other quality control standards to ensure consistency and safety in pharmaceutical applications. Its handling requires adherence to standard laboratory protocols to prevent degradation or unwanted side reactions during storage and processing.

The future prospects of this compound are promising, with ongoing research exploring its pharmacokinetic properties and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into novel therapeutics. As our understanding of biological systems continues to evolve, compounds like 1H-Imidazole-5-acetonitrile, 1-(3-aminopropyl)-2-chloro will play an increasingly important role in addressing unmet medical needs.